Cas no 1803594-45-7 (2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride)

• Product Name: 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride
• CAS No: 1803594-45-7
• MF: C₉H₁₁Cl₂N₃O₂
• MW: 264.108539819717
• MDL: MFCD28714744
• CID: 4617013
• PubChem ID: 119031668
• Update Time: 2025-10-24

2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-1H-1,3-benzodiazole-5-carboxylic Acid dihydrochloride
• 2-(aminomethyl)-3H-benzimidazole-5-carboxylic acid;dihydrochloride
• XH0108
• CS-0312467
• AKOS027196481
• 1803594-45-7
• 2-(Aminomethyl)-1H-benzo[d]imidazole-6-carboxylic acid dihydrochloride
• E82676
• Z2168499546
• 2-(Aminomethyl)-1H-benzo[d]imidazole-6-carboxylicaciddihydrochloride
• EN300-217073
• 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride

• MDL： MFCD28714744
• Inchi： 1S/C9H9N3O2.2ClH/c10-4-8-11-6-2-1-5(9(13)14)3-7(6)12-8;;/h1-3H,4,10H2,(H,11,12)(H,13,14);2*1H
• InChI Key： VRNXUZGUCDXZDR-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1C=CC2=C(C=1)NC(CN)=N2)=O

Computed Properties

• Exact Mass: 263.023
• Monoisotopic Mass: 263.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2

Additional information on 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride

Recent Advances in the Study of 2-(Aminomethyl)-1H-1,3-benzodiazole-5-carboxylic Acid Dihydrochloride (CAS: 1803594-45-7)

The compound 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride (CAS: 1803594-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its benzodiazole core and carboxylic acid functionality, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research involves the role of this compound as a building block for the development of novel small-molecule inhibitors. Its structural features, including the aminomethyl group and the carboxylic acid moiety, allow for versatile chemical modifications, enabling the exploration of structure-activity relationships (SAR). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of inhibitors targeting protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to form critical hydrogen bonds with active-site residues, thereby enhancing binding affinity and selectivity.

In addition to its applications in kinase inhibition, 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride has been investigated for its potential in central nervous system (CNS) drug discovery. A recent preclinical study reported its efficacy as a modulator of GABA_A receptors, suggesting its potential as a lead compound for the treatment of anxiety and epilepsy. The study utilized in vitro electrophysiology and behavioral assays to validate its pharmacological effects, with results indicating a favorable safety profile and dose-dependent activity.

Another notable advancement is the development of scalable synthetic routes for this compound. Traditional methods often involved multi-step procedures with low yields, but recent innovations in catalysis and green chemistry have streamlined its production. A 2024 paper in Organic Process Research & Development described a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, achieving high purity and yield while minimizing environmental impact. This methodological improvement is expected to facilitate broader access to the compound for research and development purposes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as poor oral bioavailability and metabolic instability have been identified in early-stage studies. However, ongoing research aims to address these limitations through structural modifications, such as the introduction of prodrug strategies or formulation enhancements. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(aminomethyl)-1H-1,3-benzodiazole-5-carboxylic acid dihydrochloride (CAS: 1803594-45-7) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent studies have elucidated its potential in kinase inhibition, CNS modulation, and synthetic chemistry, paving the way for future therapeutic innovations. Continued research will be essential to fully exploit its capabilities and overcome existing challenges.